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Compound of Interest

Compound Name: Diphenylphosphinamide

Cat. No.: B1299015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, and synthesis of diphenylphosphinamide. This document is

intended to serve as a valuable resource for professionals in research, chemical synthesis, and

drug development who are interested in the applications and characteristics of this

organophosphorus compound.

Molecular Structure and Properties
Diphenylphosphinamide, also known as diphenylphosphinic acid amide, is a chemical

compound with the empirical formula C₁₂H₁₂NOP. It is characterized by a central phosphorus

atom double-bonded to an oxygen atom and single-bonded to an amino group and two phenyl

groups.

Visualization of Molecular Structure
The following diagram illustrates the two-dimensional chemical structure of

diphenylphosphinamide.
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Start: Chlorodiphenylphosphine

Reaction with Aminating Agent
(e.g., Ammonium Hydroxide)

in an inert atmosphere

Quenching
(Saturated NH4Cl)

Work-up: Extraction
(Dichloromethane)

Purification:
Crystallization/Filtration

Final Product:
Diphenylphosphinamide
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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